molecular formula C25H26ClN7O2 B2859715 2-(4-chlorophenoxy)-2-methyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one CAS No. 920384-14-1

2-(4-chlorophenoxy)-2-methyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one

Cat. No. B2859715
CAS RN: 920384-14-1
M. Wt: 491.98
InChI Key: DQCOGUKCEXKYIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-chlorophenoxy)-2-methyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C25H26ClN7O2 and its molecular weight is 491.98. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-2-methyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-2-methyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

  • Several compounds related to the 1,2,4-triazole derivatives, including those with structures similar to the specified compound, have been synthesized and demonstrated to possess antimicrobial activities. For instance, Bektaş et al. (2007) synthesized various derivatives and found them to exhibit good or moderate activities against test microorganisms (Bektaş et al., 2007).

Synthesis of Heterocyclic Compounds

  • El-Agrody et al. (2001) demonstrated the synthesis of novel [1,2,4]triazolo[1,5-c]pyrimidines and related compounds, showcasing the utility of such structures in developing new heterocyclic compounds with potential biological activities (El-Agrody et al., 2001).

Anti-Inflammatory and Analgesic Agents

  • Compounds structurally similar to the specified chemical, synthesized from visnagenone or khellinone, have shown potential as anti-inflammatory and analgesic agents. Abu‐Hashem et al. (2020) reported that these compounds displayed significant inhibitory activity on cyclooxygenase-2 (COX-2) and had analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antitumor Activity

  • Beyer et al. (2008) reported on a compound, TTI-237, with a structure that includes a triazolo[1,5a]pyrimidine ring. This compound exhibited antitumor activity in various human cancer models, highlighting the potential of similar compounds in cancer treatment (Beyer et al., 2008).

Synthesis of New Heterocyclic Compounds

  • Several studies, such as those by Riyadh (2011) and Watanabe et al. (1992), have focused on synthesizing new heterocyclic compounds that include triazolo[1,5-c]pyrimidine derivatives. These compounds have been evaluated for various activities, including antitumor and antimicrobial activities (Riyadh, 2011), (Watanabe et al., 1992).

properties

IUPAC Name

2-(4-chlorophenoxy)-2-methyl-1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26ClN7O2/c1-17-4-8-19(9-5-17)33-23-21(29-30-33)22(27-16-28-23)31-12-14-32(15-13-31)24(34)25(2,3)35-20-10-6-18(26)7-11-20/h4-11,16H,12-15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQCOGUKCEXKYIH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C(C)(C)OC5=CC=C(C=C5)Cl)N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H26ClN7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

492.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-chlorophenoxy)-2-methyl-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.